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Compound of Interest

Compound Name: Direct Red 254

Cat. No.: B1166072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Direct Red 254 (C.I. 23605), a disazo direct dye. Understanding the solubility of this compound

is critical for its application in various fields, including its use as a colorant in the paper and

leather industries, as well as for research purposes. This document compiles available

solubility data, details experimental protocols for solubility determination, and provides a visual

workflow for these procedures.

Core Topic: Solubility of Direct Red 254
Direct Red 254 is known for its good water solubility, a key characteristic of direct dyes that

allows for their application in aqueous dyeing processes. Its solubility in various organic

solvents, however, is less extensively documented. The following sections provide a detailed

summary of its known solubility properties.

Data Presentation: Solubility of Direct Red 254 in
Various Solvents
The quantitative and qualitative solubility data for Direct Red 254 are summarized in the table

below. It is important to distinguish Direct Red 254 from Pigment Red 254, a chemically distinct

diketopyrrolo-pyrrole pigment that is practically insoluble in water and most organic solvents.

The data presented here pertains exclusively to the water-soluble dye, Direct Red 254.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Reference(s)

Water H₂O
Soluble (approx.

100 g/L)
Ambient [1]

Ethanol C₂H₅OH Slightly Soluble Ambient

Concentrated

Sulfuric Acid
H₂SO₄ Soluble Ambient

Note: Quantitative data for solvents other than water is not readily available in published

literature. The qualitative descriptors are based on general characteristics of direct azo dyes.

Experimental Protocols
Determining the solubility of a dye like Direct Red 254 is a fundamental procedure for its

characterization and application. Below are detailed methodologies for key experiments to

quantitatively determine its solubility in various solvents.

Gravimetric Method for Solubility Determination
This method directly measures the mass of the dissolved solute in a known volume of a

saturated solution.

Materials:

Direct Red 254 powder

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks

Beakers

Magnetic stirrer and stir bars
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Temperature-controlled water bath or incubator

Syringe filters (0.45 µm pore size)

Oven

Procedure:

Preparation of a Saturated Solution:

1. Add an excess amount of Direct Red 254 powder to a known volume of the solvent in a

beaker. The excess solid is necessary to ensure that the solution becomes saturated.

2. Place the beaker in a temperature-controlled water bath or incubator set to the desired

temperature (e.g., 25 °C).

3. Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached.

Separation of Undissolved Solid:

1. After the equilibration period, allow the solution to stand undisturbed for a few hours to let

the excess solid settle.

2. Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

syringe.

3. Attach a syringe filter to the syringe and filter the solution into a pre-weighed, dry beaker to

remove any suspended solid particles.

Solvent Evaporation and Mass Determination:

1. Place the beaker containing the filtered saturated solution in an oven at a temperature

sufficient to evaporate the solvent without decomposing the dye (e.g., 60-80 °C for water).

2. Once the solvent has completely evaporated, allow the beaker to cool to room

temperature in a desiccator.
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3. Weigh the beaker with the dried dye residue on an analytical balance.

Calculation of Solubility:

1. Subtract the initial weight of the empty beaker from the final weight to determine the mass

of the dissolved dye.

2. Calculate the solubility in g/L using the following formula: Solubility (g/L) = (Mass of

dissolved dye (g) / Volume of the filtered solution (L))

Spectrophotometric Method for Solubility Determination
This method utilizes the relationship between the absorbance of light and the concentration of

the dye in a solution (Beer-Lambert Law).

Materials:

Direct Red 254 powder

Solvent of interest

UV-Vis spectrophotometer

Cuvettes

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of a Calibration Curve:

1. Prepare a stock solution of Direct Red 254 of a known concentration in the solvent of

interest.

2. From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.
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3. Determine the wavelength of maximum absorbance (λmax) of Direct Red 254 by

scanning the absorbance of one of the standard solutions across a range of wavelengths.

4. Measure the absorbance of each standard solution at the λmax.

5. Plot a graph of absorbance versus concentration to create a calibration curve. The graph

should be linear, and the equation of the line (y = mx + c) should be determined.

Preparation and Analysis of a Saturated Solution:

1. Prepare a saturated solution of Direct Red 254 as described in the gravimetric method

(steps 1.1-1.3).

2. Filter the saturated solution as described in the gravimetric method (steps 2.1-2.3).

3. Dilute a known volume of the filtered saturated solution with the solvent to a concentration

that falls within the range of the calibration curve.

4. Measure the absorbance of the diluted solution at the λmax.

Calculation of Solubility:

1. Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

2. Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor.

3. Express the solubility in g/L.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the solubility of

Direct Red 254 using the gravimetric method.
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Caption: Gravimetric method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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